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Compound of Interest

Compound Name: Aldicarb

Cat. No.: B1662136 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Aldicarb is a carbamate pesticide known for its high toxicity and effectiveness against a wide

range of insects, mites, and nematodes. Due to its potential risks to human health and the

environment, its use is strictly regulated, and monitoring for its residues in food and

environmental samples is crucial. Aldicarb is rapidly metabolized in plants and soil to two

primary toxic metabolites: aldicarb sulfoxide and aldicarb sulfone.[1] For regulatory purposes,

the total toxic residue is often defined as the sum of the parent aldicarb and these two

metabolites.

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the

gold standard for the analysis of pesticide residues.[1][2] Its high sensitivity and selectivity

allow for the detection and quantification of target analytes at trace levels, even in complex

matrices. The use of Multiple Reaction Monitoring (MRM) provides two levels of mass-based

selectivity (precursor ion and product ion), ensuring an unequivocal determination of the

analytes.[3][4]

This application note provides detailed protocols for the extraction and unequivocal

determination of aldicarb, aldicarb sulfoxide, and aldicarb sulfone in food and water matrices

using LC-MS/MS.
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Principle
The overall methodology involves the extraction of aldicarb and its metabolites from the

sample matrix, followed by cleanup to remove interfering co-extractives. The purified extract is

then injected into a liquid chromatography system for separation. The analytes are

subsequently ionized, typically using electrospray ionization (ESI), and detected by a triple

quadrupole mass spectrometer operating in MRM mode. Quantification is achieved by

comparing the analyte response to that of a calibration curve, often using matrix-matched

standards or isotopically labeled internal standards to correct for matrix effects and procedural

losses.[3]

Experimental Protocols
Protocol 1: Analysis in Food Matrices (QuEChERS
Method)
The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined

and effective approach for the extraction of pesticide residues from a wide variety of food

matrices.[2][5][6]

Materials and Reagents

Aldicarb, Aldicarb Sulfoxide, Aldicarb Sulfone analytical standards

Isotope-labeled internal standards (e.g., Aldicarb-d3) (optional but recommended)

Acetonitrile (LC-MS grade)

Magnesium sulfate (anhydrous)

Sodium chloride

Trisodium citrate dihydrate

Disodium hydrogen citrate sesquohydrate

Primary Secondary Amine (PSA) sorbent
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Graphitized Carbon Black (GCB) (for pigmented samples)

C18 sorbent (for fatty samples)

LC-MS grade water and formic acid

Procedure

Sample Homogenization: Homogenize a representative 100-200 g portion of the fruit or

vegetable sample to a uniform consistency.

Extraction:

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

If using, spike with an appropriate volume of internal standard solution.

Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate

dihydrate, 0.5 g disodium hydrogen citrate sesquohydrate).[6]

Immediately cap and shake the tube vigorously for 1 minute.

Centrifuge at ≥3000 rcf for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube

containing the d-SPE sorbent mixture.

For general matrices: 150 mg MgSO₄, 50 mg PSA.[6]

For pigmented matrices (e.g., leafy greens): 150 mg MgSO₄, 50 mg PSA, 7.5 mg GCB.[6]

Vortex for 30 seconds.

Centrifuge at high speed (e.g., >10,000 rcf) for 2 minutes.
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Final Extract Preparation:

Take an aliquot of the cleaned supernatant.

Dilute with the initial mobile phase (e.g., 1:1 with water) to minimize matrix effects and

ensure compatibility with the LC system.

Filter the diluted extract through a 0.22 µm syringe filter into an autosampler vial for LC-

MS/MS analysis.
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QuEChERS Workflow for Food Samples

Extraction

d-SPE Cleanup

Analysis

1. Sample Homogenization

2. Weigh 10g Sample

3. Add Acetonitrile & Salts,
Shake Vigorously

4. Centrifuge (≥3000 rcf)

5. Take 1mL Supernatant

6. Add to d-SPE Tube
(MgSO4 + PSA)

7. Vortex

8. Centrifuge

9. Dilute & Filter Supernatant

10. LC-MS/MS Analysis
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SPE Workflow for Water Samples

Preparation

Extraction

Analysis

1. Filter Water Sample

2. Condition SPE Cartridge
(Methanol -> Water)

3. Load Sample

4. Wash Cartridge
(Water)

5. Elute Analytes
(Acetonitrile/Methanol)

6. Evaporate to Dryness

7. Reconstitute in Mobile Phase

8. LC-MS/MS Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. hpst.cz [hpst.cz]

2. Establishment of an LC-MS/MS Method for the Determination of 45 Pesticide Residues in
Fruits and Vegetables from Fujian, China - PMC [pmc.ncbi.nlm.nih.gov]

3. Determination of Aldicarb， Aldicarb Sulfoxide， Aldicarb Sulfone in Water by Solid Phase
Extraction and UPLC⁃MS/MS with Isotope Dilution [yyhx.ciac.jl.cn]

4. agilent.com [agilent.com]

5. researchgate.net [researchgate.net]

6. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Application Note: Unequivocal Determination of Aldicarb
Residues by LC-MS/MS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662136#using-lc-ms-for-unequivocal-determination-
of-aldicarb-residues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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